Cas no 176379-18-3 (Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy-)

• Product Name: Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy-
• CAS No: 176379-18-3
• MF: C₁₈H₁₆N₄O₅
• MW: 368.343443870544
• CID: 112340
• PubChem ID: 45118894
• Update Time: 2025-04-18

Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy-
• Benzamide,N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydro...
• N-(4-amino-1-methyl-2,6-dioxo-3-phenylpyrimidin-5-yl)-3,4-dihydroxybenzamide
• Benzamide, N-(6-amino-1,2,3,4-tetrahydro-3-methyl-2,4-dioxo-1-phenyl-5-pyrimidinyl)-3,4-dihydroxy-
• 176379-18-3
• N-(6-Amino-3-methyl-2,4-dioxo-1-phenyl-1,2,3,4-tetrahydropyrimidin-5-yl)-3,4-dihydroxybenzamide
• DTXSID50668831

• Inchi： 1S/C18H16N4O5/c1-21-17(26)14(20-16(25)10-7-8-12(23)13(24)9-10)15(19)22(18(21)27)11-5-3-2-4-6-11/h2-9,23-24H,19H2,1H3,(H,20,25)
• InChI Key： BIUTUYYUSCGNIR-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(=C(N)N1C1C=CC=CC=1)NC(C1C=CC(=C(C=1)O)O)=O)=O

Computed Properties

• Exact Mass: 368.11218
• Monoisotopic Mass: 368.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 136.2